N-(3,5-dichlorophenyl)-2-[(5-methyl-1H-benzimidazol-2-yl)thio]acetamide

• IUPAC Name: N-(3,5-dichlorophenyl)-2-[(6-methyl-1H-benzimidazol-2-yl)sulfanyl]acetamide
• InChI: InChI=1S/C16H13Cl2N3OS/c1-9-2-3-13-14(4-9)21-16(20-13)23-8-15(22)19-12-6-10(17)5-11(18)7-12/h2-7H,8H2,1H3,(H,19,22)(H,20,21)
• InChI Key: PCIIRKJNOBZGIB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)N=C(N2)SCC(=O)NC3=CC(=CC(=C3)Cl)Cl
• Molecular Formula: C16H13Cl2N3OS
• Molecular Weight: 366.3 g/mol

Description

N-(3,5-dichlorophenyl)-2-[(5-methyl-1H-benzimidazol-2-yl)thio]acetamide, also known as DMBA, is a chemical compound that has received significant attention in scientific research due to its potential in various fields. Additionally, this paper will explore potential future directions for DMBA research.

Mechanism of Action

N-(3,5-dichlorophenyl)-2-[(5-methyl-1H-benzimidazol-2-yl)thio]acetamide is a genotoxic carcinogen that acts by inducing DNA damage, leading to mutations that can result in the development of cancer. N-(3,5-dichlorophenyl)-2-[(5-methyl-1H-benzimidazol-2-yl)thio]acetamide is metabolized in the liver to form reactive intermediates that can bind to DNA and cause damage. This damage can result in the activation of oncogenes or the inactivation of tumor suppressor genes, leading to the development of cancer.
Biochemical and Physiological Effects
N-(3,5-dichlorophenyl)-2-[(5-methyl-1H-benzimidazol-2-yl)thio]acetamide has been shown to induce a range of biochemical and physiological effects, including the development of tumors, DNA damage, oxidative stress, and inflammation. N-(3,5-dichlorophenyl)-2-[(5-methyl-1H-benzimidazol-2-yl)thio]acetamide has also been shown to affect the expression of various genes involved in cancer development and progression.

Advantages and Limitations for Lab Experiments

N-(3,5-dichlorophenyl)-2-[(5-methyl-1H-benzimidazol-2-yl)thio]acetamide is a valuable tool for studying the mechanisms of cancer development and progression due to its ability to induce tumors in experimental animals. However, there are some limitations to its use, including the potential for variability in tumor development and the need for careful control of experimental conditions to ensure reproducibility.

Future Directions

There are several potential future directions for N-(3,5-dichlorophenyl)-2-[(5-methyl-1H-benzimidazol-2-yl)thio]acetamide research. One area of interest is the development of new therapeutic approaches for cancer treatment based on the mechanisms of N-(3,5-dichlorophenyl)-2-[(5-methyl-1H-benzimidazol-2-yl)thio]acetamide-induced carcinogenesis. Additionally, there is potential for the use of N-(3,5-dichlorophenyl)-2-[(5-methyl-1H-benzimidazol-2-yl)thio]acetamide in the development of new diagnostic tools for cancer detection. Finally, further studies are needed to better understand the mechanisms of N-(3,5-dichlorophenyl)-2-[(5-methyl-1H-benzimidazol-2-yl)thio]acetamide-induced carcinogenesis and to identify potential targets for intervention.

Scientific Research Applications

N-(3,5-dichlorophenyl)-2-[(5-methyl-1H-benzimidazol-2-yl)thio]acetamide has been the subject of numerous scientific studies due to its potential in various fields. One of the primary applications of N-(3,5-dichlorophenyl)-2-[(5-methyl-1H-benzimidazol-2-yl)thio]acetamide is in cancer research, where it has been shown to induce tumors in experimental animals, making it a valuable tool for studying the mechanisms of cancer development and progression. Additionally, N-(3,5-dichlorophenyl)-2-[(5-methyl-1H-benzimidazol-2-yl)thio]acetamide has been used in studies investigating the effects of environmental toxins on the development of cancer.